Cas no 2171426-10-9 (4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidobut-2-enoic acid)

• Product Name: 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidobut-2-enoic acid
• CAS No: 2171426-10-9
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 6190590
• PubChem ID: 165831816
• Update Time: 2025-06-27

4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidobut-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidobut-2-enoic acid
• 4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]but-2-enoic acid
• 2171426-10-9
• EN300-1514132

• Inchi： 1S/C25H28N2O5/c1-3-16(2)23(24(30)26-14-8-13-22(28)29)27-25(31)32-15-21-19-11-6-4-9-17(19)18-10-5-7-12-20(18)21/h4-13,16,21,23H,3,14-15H2,1-2H3,(H,26,30)(H,27,31)(H,28,29)/b13-8+/t16?,23-/m0/s1
• InChI Key： VZJHFZNFJYEUOM-VDYORSRBSA-N
• SMILES： O(C(N[C@H](C(NC/C=C/C(=O)O)=O)C(C)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 105Ų

Additional information on 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidobut-2-enoic acid

Research Briefing on 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidobut-2-enoic acid (CAS: 2171426-10-9)

In recent years, the compound 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidobut-2-enoic acid (CAS: 2171426-10-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promise in various applications, including drug development and peptide synthesis. The following briefing provides an overview of the latest research findings related to this compound, highlighting its potential therapeutic applications and synthetic pathways.

The primary focus of recent studies has been on the role of 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidobut-2-enoic acid in peptide coupling reactions. Researchers have demonstrated its efficacy as a building block in solid-phase peptide synthesis (SPPS), particularly due to its compatibility with Fmoc (9-fluorenylmethoxycarbonyl) chemistry. The compound's stability under standard SPPS conditions and its ability to facilitate high-yield peptide bond formation have made it a valuable tool for synthesizing complex peptides with potential therapeutic applications.

One of the most notable advancements involves the use of this compound in the development of novel protease inhibitors. A 2023 study published in the Journal of Medicinal Chemistry revealed that derivatives of 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidobut-2-enoic acid exhibited potent inhibitory activity against several serine proteases, including those implicated in inflammatory diseases and cancer metastasis. The study employed molecular docking simulations and kinetic assays to elucidate the binding mechanisms, providing insights into the compound's potential as a scaffold for drug design.

Further research has explored the pharmacokinetic properties of this compound. A recent preclinical investigation highlighted its favorable metabolic stability and low cytotoxicity, making it a promising candidate for further drug development. However, challenges remain in optimizing its bioavailability, as the compound's solubility in aqueous solutions is limited. Researchers are currently investigating various formulation strategies, including nanoparticle encapsulation and prodrug approaches, to address this issue.

In addition to its therapeutic potential, 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidobut-2-enoic acid has also been utilized in chemical biology studies. Its unique structure allows for selective modification of biomolecules, enabling researchers to probe protein-protein interactions and enzyme mechanisms. A 2024 study in ACS Chemical Biology demonstrated its utility in site-specific protein labeling, opening new avenues for studying cellular processes.

Looking ahead, ongoing research aims to expand the applications of this compound in targeted drug delivery systems and as a versatile intermediate in organic synthesis. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications. As the understanding of this compound's properties deepens, it is poised to play an increasingly important role in advancing both chemical biology and pharmaceutical sciences.